Cas no 154486-27-8 (Fluroxypyr-butoxypropyl)

Fluroxypyr-butoxypropyl structure
Fluroxypyr-butoxypropyl structure
Product Name:Fluroxypyr-butoxypropyl
CAS No:154486-27-8
MF:C14H19Cl2FN2O4
MW:369.216065645218
CID:65374
PubChem ID:15278321
Update Time:2025-04-18

Fluroxypyr-butoxypropyl Chemical and Physical Properties

Names and Identifiers

    • Fluroxypyr-butoxypropyl
    • 2-[(4-Amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid 2-butoxy-1-methylethyl ester
    • 1-butoxypropan-2-yl 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxyacetate
    • (RS)-2-butoxy-1-methylethyl 4-amino-3,5-dichloro-6-fluoro-2-pyridyloxyacetate
    • 2-butoxy-1-methylethyl 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetate
    • fluoroxypyr-butometyl
    • Fluroxypyr-butometyl
    • Fluroxypyr-butometyl [ISO]
    • rac-(2R)-1-butoxypropan-2-yl [(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetate
    • Acetic acid, (4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy-, 2-butoxy-1-methylethyl ester
    • NS00133891
    • UNII-81857HQJ9S
    • 154486-27-8
    • Q27269231
    • ACETIC ACID, 2-((4-AMINO-3,5-DICHLORO-6-FLUORO-2-PYRIDINYL)OXY)-, 2-BUTOXY-1-METHYLETHYL ESTER
    • Fluroxypyr-2-butoxy-1-methylethyl 100 microg/mL in Acetonitrile
    • DTXSID20870025
    • 1-Butoxypropan-2-yl [(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetate
    • Fluroxypyr-2-butoxy-1-methylethyl
    • 81857HQJ9S
    • SCHEMBL1614691
    • Acetic acid, [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]-, 2-butoxy-1-methylethyl ester (9CI); Fluroxypyr butometyl ester; Fluroxypyr butoxypropyl ester; Fluroxypyr-butometyl
    • FLUROXYPYR BUTOXYPROPYL ESTER
    • Inchi: 1S/C14H19Cl2FN2O4/c1-3-4-5-21-6-8(2)23-9(20)7-22-14-11(16)12(18)10(15)13(17)19-14/h8H,3-7H2,1-2H3,(H2,18,19)
    • InChI Key: ZKFARSBUEBZZJT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(N=C1OCC(=O)OC(C)COCCCC)F)Cl)N

Computed Properties

  • Exact Mass: 368.07100
  • Monoisotopic Mass: 368.0705906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 83.7Ų

Experimental Properties

  • Density: 1.321
  • Boiling Point: 453.692°C at 760 mmHg
  • Flash Point: 228.185°C
  • Refractive Index: 1.525
  • PSA: 83.67000
  • LogP: 3.81810
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